Cas no 2370-13-0 (2,2-dimethylhexan-1-ol)

2,2-Dimethylhexan-1-ol is a branched primary alcohol with the molecular formula C8H18O. Its structure features a hydroxyl group attached to a hexane chain substituted with two methyl groups at the second carbon, enhancing steric hindrance and influencing its reactivity. This compound exhibits moderate solubility in organic solvents and lower solubility in water due to its hydrophobic alkyl chain. It is commonly utilized as an intermediate in organic synthesis, particularly in the production of fragrances, plasticizers, and specialty chemicals. The steric bulk of the 2,2-dimethyl substitution can impart unique selectivity in certain reactions, making it valuable for controlled synthetic applications. Its stability and defined structure contribute to consistent performance in industrial processes.

2,2-dimethylhexan-1-ol structure

Product name:2,2-dimethylhexan-1-ol

CAS No:2370-13-0

MF:C₈H₁₈O

MW:130.227922916412

MDL:MFCD00046754

CID:259449

PubChem ID:16912

2,2-dimethylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-Hexanol,2,2-dimethyl-
- 2,2-dimethylhexan-1-ol
- 1-HEXANOL,2,2-DIMETHYL
- 2,2-Dimethyl-1-hexanol
- 2,2-dimethyl-hexan-1-ol
- 2.2-dimethyl-hexyl alcohol
- 2.2-Dimethyl-hexylalkohol
- tert-Octanol
- tert-Octyl alcohol
- 1-HEXANOL, 2,2-DIMETHYL-
- 2,2-Dimethylhexanol
- GSSDZVRLQDXOPL-UHFFFAOYSA-N
- Neooctanol
- 2,2-dimethyl hexanol
- 2, 2-dimethylhexan-1-ol
- FT-0691343
- CS-0354548
- DTXSID50178364
- BRN 1732737
- EN300-1218202
- CAA37013
- AKOS006274064
- 2370-13-0
- AS-58079
- SCHEMBL887744
- F2147-6050
- 3-01-00-01737 (Beilstein Handbook Reference)
- AI3-38566
- A12319
- MDL： MFCD00046754
- Inchi： 1S/C8H18O/c1-4-5-6-8(2,3)7-9/h9H,4-7H2,1-3H3
- InChI Key： GSSDZVRLQDXOPL-UHFFFAOYSA-N
- SMILES： O([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
- BRN： 1732737

Computed Properties

Exact Mass: 130.13600
Monoisotopic Mass: 130.136
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 67
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 20.2

Experimental Properties

Density: 0.8220
Melting Point: -52°C
Boiling Point: 172.5°C
Flash Point: 60.6°C
Refractive Index: 1.4280
PSA: 20.23000
LogP: 2.19510

2,2-dimethylhexan-1-ol Security Information

2,2-dimethylhexan-1-ol Customs Data

HS CODE：2905199090
Customs Data：

China Customs Code:
2905199090

Overview:

2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2,2-dimethylhexan-1-ol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1218202-1.0g	2,2-dimethylhexan-1-ol	2370-13-0		1.0g	$943.0	2023-07-10
Enamine	EN300-1218202-2.5g	2,2-dimethylhexan-1-ol	2370-13-0		2.5g	$1848.0	2023-07-10
Enamine	EN300-1218202-0.05g	2,2-dimethylhexan-1-ol	2370-13-0		0.05g	$792.0	2023-07-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D908743-50mg	2,2-dimethylhexan-1-ol	2370-13-0	95%	50mg	￥739.80	2022-01-11
Enamine	EN300-1218202-100mg	2,2-dimethylhexan-1-ol	2370-13-0		100mg	$678.0	2023-10-02
Enamine	EN300-1218202-10000mg	2,2-dimethylhexan-1-ol	2370-13-0		10000mg	$3315.0	2023-10-02
Enamine	EN300-1218202-500mg	2,2-dimethylhexan-1-ol	2370-13-0		500mg	$739.0	2023-10-02
A2B Chem LLC	AB24465-250mg	1-Hexanol, 2,2-dimethyl-	2370-13-0	95%	250mg	$241.00	2024-04-20
Enamine	EN300-1218202-0.1g	2,2-dimethylhexan-1-ol	2370-13-0		0.1g	$829.0	2023-07-10
Enamine	EN300-1218202-5.0g	2,2-dimethylhexan-1-ol	2370-13-0		5.0g	$2732.0	2023-07-10